Cas no 405060-95-9 (Salubrinal)

• Product Name: Salubrinal
• CAS No: 405060-95-9
• MF: C₂₁H₁₇Cl₃N₄OS
• MW: 479.809880018234
• MDL: MFCD00548612
• CID: 328503
• PubChem ID: 5717801
• Update Time: 2025-07-18

Salubrinal Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide,3-phenyl-N-[2,2,2-trichloro-1-[[(8-quinolinylamino)thioxomethyl]amino]ethyl]-,(2E)-
• Salubrinal
• (E)-3-phenyl-N-[2,2,2-trichloro-1-(quinolin-8-ylcarbamothioylamino)ethyl]prop-2-enamide
• 2-Propenamide,3-phenyl-N-[2,2,2-trichloro-1-[[(8-quinolinylamino)thioxomethyl]amino]ethyl]-,(2...
• (2E)-3-Phenyl-N-[2,2,2-trichloro-1-[[(8-quinolinylamino)thioxomethyl]amino]ethyl] 2-propenamide
• 2-Propenamide (3-phenyl-N-[2,2,2-trichloro-1-[[(8-quinolinylamino)thioxomethyl]amino]ethyl]
• eIF-2alpha Inhibitor,Salubrinal
• F0095-1218
• (2E)-3-Phenyl-N-[2,2,2-trichloro-1-[[(8-quinolinylamino)thioxomethyl]amino]ethyl]-2-propenamide
• N-(2,2,2-trichloro-1-(3-(quinolin-8-yl)thioureido)ethyl)cinnamamide
• eIF-2alpha Inhibitor, Salubrinal
• C21H17N4OSCl3
• C21H17Cl3N4OS
• HMS3413G22
• HMS3677G22
• BCP06507
• 2699AH
• STL253110
• s2923
• 3-Phenyl-N-[2,2,2-trichloro-1-(3-quinolin-8-yl-thioureido)-eth
• C75050
• 3-Phenyl-N-(2,2,2-trichloro-1-(3-(quinolin-8-yl)thioureido)ethyl)acrylamide
• 304475-63-6
• (2E)-3-phenyl-N-{2,2,2-trichloro-1-[(quinolin-8-ylcarbamothioyl)amino]ethyl}acrylamide
• SW102000-2
• MFCD00548612
• Salubrinal is known as an eIF-2alpha inhibitor.
• NS-05839
• HB0573
• AKOS016042385
• SCHEMBL6477833
• AC-33176
• 3-Phenyl-N-[2,2,2-trichloro-1-[[(8-quinolinylamino)thioxomethyl]amino]ethyl]-2-propenamide
• (E)-N-(2,2,2-Trichloro-1-(3-(quinolin-8-yl)thioureido)ethyl)cinnamamide
• 2-Propenamide, 3-phenyl-N-[2,2,2-trichloro-1-[[(8-quinolinylamino)thioxomethyl]amino]ethyl]-
• SCHEMBL17360638
• CCG-269541
• Q7406268
• BRD-A77299732-001-01-6
• NCGC00159554-09
• DTXSID70420852
• CHEBI:91873
• N-(2,2,2-trichloro-1-(3-quinolin-8-ylthioureido)ethyl)cinnamamide
• 2-PROPENAMIDE, 3-PHENYL-N-(2,2,2-TRICHLORO-1-(((8-QUINOLINYLAMINO)THIOXOMETHYL)AMINO)ETHYL)-, (2E)-
• CHEMBL180127
• SCHEMBL6477826
• (E)-3-phenyl-N-[2,2,2-trichloro-1-(8-quinolylcarbamothioylamino)ethyl]prop-2-enamide
• (2E)-3-PHENYL-N-(2,2,2-TRICHLORO-1-(((8-QUINOLINYLAMINO)THIOXOMETHYL)AMINO)ETHYL)-2-PROPENAMIDE
• UNII-J8PSF5Z8KJ
• CHEBI:131923
• 405060-95-9
• AKOS000525027
• (2E)-3-phenyl-N-(2,2,2-trichloro-1-{[(quinolin-8-yl)carbamothioyl]amino}ethyl)prop-2-enamide
• J8PSF5Z8KJ
• NCGC00159554-01
• EX-A2153
• 3-Phenyl-N-[2,2,2-trichloro-1-[[(8-quinolinylamino)thioxomethyl]amino]ethyl]-2-propen amide
• (2E)-3-phenyl-N-{2,2,2-trichloro-1-[(quinolin-8-ylcarbamothioyl)amino]ethyl}prop-2-enamide
• LCOIAYJMPKXARU-VAWYXSNFSA-N
• BRD-A45107007-001-03-4
• Salubrinal?
• BRD-A45107007-001-02-6
• BRD-A45107007-001-05-9
• DA-67387
• N-[2,2,2-Trichloro-1-(quinolin-8-ylaminocarbamthioyl)ethyl]-(2E)-3-phenylprop-2-enamide

• MDL： MFCD00548612
• Inchi： 1S/C21H17Cl3N4OS/c22-21(23,24)19(27-17(29)12-11-14-6-2-1-3-7-14)28-20(30)26-16-10-4-8-15-9-5-13-25-18(15)16/h1-13,19H,(H,27,29)(H2,26,28,30)/b12-11+
• InChI Key： LCOIAYJMPKXARU-VAWYXSNFSA-N
• SMILES： ClC(C(NC(/C=C/C1C=CC=CC=1)=O)NC(NC1=CC=CC2=CC=CN=C12)=S)(Cl)Cl

Computed Properties

• Exact Mass: 478.01900
• Monoisotopic Mass: 478.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.1
• XLogP3: 5.2

Experimental Properties

• Density: 1.474±0.06 g/cm3 (20 ºC 760 Torr),
• Refractive Index: 1.731
• Solubility: Insuluble (1.2E-4 g/L) (25 ºC),
• Water Partition Coefficient: Insoluble in water.
• PSA: 98.14000
• LogP: 5.90190
• Sensitiveness: Light Sensitive

Salubrinal Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on Salubrinal

Comprehensive Overview of Salubrinal (CAS No. 405060-95-9): Mechanism, Applications, and Research Insights

Salubrinal (CAS No. 405060-95-9) is a selective inhibitor of eukaryotic translation initiation factor 2α (eIF2α) dephosphorylation, widely recognized for its role in modulating cellular stress responses. This small molecule has garnered significant attention in biomedical research due to its potential applications in neuroprotection, cancer therapy, and autophagy regulation. Researchers frequently search for terms like "Salubrinal mechanism of action" or "Salubrinal in neurodegenerative diseases," reflecting its relevance in cutting-edge studies.

The compound's ability to inhibit protein phosphatase 1 (PP1) and protein phosphatase 2A (PP2A) underlies its unique pharmacological profile. By maintaining phosphorylated eIF2α levels, Salubrinal attenuates endoplasmic reticulum (ER) stress, a hotspot topic linked to conditions like Alzheimer’s disease and diabetes. Recent studies also explore its synergy with immunotherapy, addressing queries such as "Can Salubrinal enhance cancer treatment?"—a trending question in oncology forums.

In cell culture experiments, Salubrinal demonstrates dose-dependent effects on apoptosis inhibition, making it a valuable tool for investigating cell survival pathways. Its impact on unfolded protein response (UPR) has spurred interest in drug repurposing, particularly for rare genetic disorders. SEO-optimized phrases like "Salubrinal solubility" or "Salubrinal protocol for in vitro studies" highlight practical concerns among lab scientists.

Beyond academia, Salubrinal is discussed in biotech patents targeting age-related diseases. Its dual role in promoting cell homeostasis while suppressing oxidative damage aligns with the growing demand for anti-aging compounds. Notably, forums debating "Salubrinal vs. rapamycin for longevity" underscore its emerging prominence in geroscience.

Quality control of Salubrinal (CAS No. 405060-95-9) remains critical, with HPLC and mass spectrometry being standard verification methods. Suppliers often emphasize "high-purity Salubrinal" to meet stringent research requirements. As interest in personalized medicine grows, this compound’s modular effects on stress granules and mRNA translation position it as a versatile candidate for translational research.

In summary, Salubrinal bridges fundamental biology and therapeutic innovation. Its intersection with ER stress, autophagy, and disease models ensures continued relevance in both peer-reviewed literature and online searches, cementing its status as a pivotal tool in modern molecular research.